(3-Butoxyphenyl)acetonitrile
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Description
(3-Butoxyphenyl)acetonitrile is an aromatic acetonitrile derivative characterized by a butoxy (-OCH₂CH₂CH₂CH₃) substituent at the 3-position of the phenyl ring. Acetonitrile derivatives are widely utilized in pharmaceuticals, agrochemicals, and material science due to their versatility as intermediates in organic synthesis. The butoxy group, being a larger electron-donating substituent, may influence solubility, reactivity, and steric interactions compared to smaller substituents like methoxy or halogens .
Properties
CAS No. |
74205-57-5 |
|---|---|
Molecular Formula |
C12H15NO |
Molecular Weight |
189.25 g/mol |
IUPAC Name |
2-(3-butoxyphenyl)acetonitrile |
InChI |
InChI=1S/C12H15NO/c1-2-3-9-14-12-6-4-5-11(10-12)7-8-13/h4-6,10H,2-3,7,9H2,1H3 |
InChI Key |
PVRCSKCAERGTQG-UHFFFAOYSA-N |
Canonical SMILES |
CCCCOC1=CC=CC(=C1)CC#N |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Analysis with Structurally Similar Compounds
The following table summarizes key parameters of (3-Butoxyphenyl)acetonitrile analogs, based on substituent type, molecular weight, and chemical properties:
*Theoretical values for (3-Butoxyphenyl)acetonitrile are inferred from analogs.
Key Observations:
- Methoxy and butoxy groups improve solubility in polar solvents compared to halogens . Electron-Withdrawing Groups (e.g., -F, -Br): Reduce electron density, favoring electrophilic aromatic substitution. Fluorinated derivatives exhibit higher toxicity and stricter storage requirements . Steric Effects: The tert-butyl group in (3-tert-butylphenyl)acetonitrile introduces significant steric bulk, which may hinder reactions at the ortho position .
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